Cas no 54541-19-4 (1,2-Propanediol,1-propanoate)

1,2-Propanediol,1-propanoate structure
1,2-Propanediol,1-propanoate structure
Product Name:1,2-Propanediol,1-propanoate
CAS No:54541-19-4
MF:C6H12O3
MW:132.157682418823
CID:376216
PubChem ID:117252
Update Time:2025-04-19

1,2-Propanediol,1-propanoate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,1-propanoate
    • 2-Hydroxypropyl propionate
    • Propane-1,2-diol, monopropionate
    • NS00050412
    • EINECS 247-039-1
    • 2-Hydroxypropyl propanoatato
    • DTXSID80948390
    • EINECS 259-208-7
    • 25496-75-7
    • SCHEMBL444679
    • 54541-19-4
    • propane-1,2-diol,monopropionate
    • Inchi: 1S/C6H12O3/c1-3-6(8)9-4-5(2)7/h5,7H,3-4H2,1-2H3
    • InChI Key: AAMWEWAFFUFOJV-UHFFFAOYSA-N
    • SMILES: O(C(CC)=O)CC(C)O

Computed Properties

  • Exact Mass: 132.07866
  • Monoisotopic Mass: 132.078644
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 90.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 0.3

Experimental Properties

  • PSA: 46.53
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